AND-302
Overview
Description
AND-302 is a potent anticonvulsant agent with in vitro neuroprotection.
Scientific Research Applications
Somatic Cell Reprogramming
AND-302, identified as the microRNA miR-302, is a significant tool in somatic cell reprogramming (SCR) for generating induced pluripotent stem cells (iPSCs) from somatic cells. miR-302 demonstrates an advantage in reprogramming somatic cells to tumor-free iPSCs, providing a potential solution to the tumorigenicity issue associated with conventional SCR methods. This reprogramming process is a response to global DNA demethylation, a key step in SCR. miR-302-induced iPSCs (mirPSCs) represent a new source of pluripotent stem cells, offering opportunities for therapeutic use without the associated tumorigenic risks (Kelley & Lin, 2012).
Reprogramming of Cancer Cells
miR-302, a key component of AND-302, has also been utilized to reprogram human skin cancer cells into a pluripotent embryonic stem (ES) cell-like state. This involves inducing expression of key ES cell markers and achieving a demethylated genome similar to a reprogrammed zygotic genome. These transformed cells, termed miRNA-induced pluripotent stem (mirPS) cells, not only resemble ES cells in their genomic expression patterns but also demonstrate the potential to differentiate into various tissue cell types. This finding opens avenues for reprogramming cancer cells into an ES-like pluripotent state for therapeutic interventions (Lin et al., 2008).
Targeting Hypoxic Bone Marrow Niches in Leukemia
In another application, the hypoxia-activated prodrug TH-302, associated with AND-302, targets hypoxic bone marrow niches in leukemia models. TH-302 demonstrates efficacy in depleting hypoxic cells, prolonging survival in leukemia models, and reducing the leukemia stem cell pool. This highlights the potential of TH-302 as a targeted treatment in leukemia, especially in chemotherapy-resistant cells, by exploiting the pathogenic role of hypoxia in leukemia maintenance and chemoresistance (Benito et al., 2015).
Oct4/Sox2-Regulated miR-302 Targeting Cyclin D1
Additionally, miR-302 plays a crucial role in pluripotency and cell cycle regulation in embryonic stem cells. Oct4 and Sox2, essential for pluripotency, activate the miR-302 cluster, which then targets cell cycle regulator Cyclin D1. This mechanism links the transcriptional activation of miR-302 to the regulation of the cell cycle in pluripotent cells, contributing to the understanding of the molecular basis of pluripotency and differentiation (Card et al., 2008).
properties
CAS RN |
1380201-88-6 |
|---|---|
Product Name |
AND-302 |
Molecular Formula |
C8H9F3N2O2S |
Molecular Weight |
254.22 |
IUPAC Name |
N-[2,2-Difluoro-2-(2-fluorophenyl)ethyl]-sulfamide |
InChI |
InChI=1S/C8H9F3N2O2S/c9-7-4-2-1-3-6(7)8(10,11)5-13-16(12,14)15/h1-4,13H,5H2,(H2,12,14,15) |
InChI Key |
HTVBDYJYWBEYPB-UHFFFAOYSA-N |
SMILES |
O=S(N)(NCC(F)(F)C1=CC=CC=C1F)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AND-302; AND 302; AND302; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
